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Compound of Interest

Compound Name: Nimbocinone

Cat. No.: B12379978

For Researchers, Scientists, and Drug Development Professionals

Nimbocinone, a natural compound isolated from the neem tree (Azadirachta indica), has
garnered attention for its potential therapeutic properties, particularly its antidiabetic activity.
This technical guide provides a comprehensive overview of the available chemical data for
nimbocinone and explores the potential mechanisms and experimental protocols relevant to

its investigation as an antidiabetic agent.

Chemical Identifiers of Nimbocinone

Accurate identification of a chemical compound is fundamental for research and development.
The following table summarizes the key chemical identifiers for nimbocinone.
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Identifier Value Source

CAS Number 105532-11-4 MedchemExpress
Synonyms - Not Available
IUPAC Name Not Available Not Available
Chemical Formula C30H4604 MedchemExpress
Molecular Weight 470.68 g/mol MedchemExpress
SMILES Not Available Not Available
InChl Not Available Not Available
InChiKey Not Available Not Available

Antidiabetic Potential of Nimbocinone

Compounds isolated from Azadirachta indica have been traditionally used for their medicinal
properties, including the management of diabetes.[1] While specific studies detailing the
antidiabetic mechanism of nimbocinone are limited in the public domain, the general
antidiabetic effects of neem extracts are attributed to various mechanisms. These include the
modulation of key enzymes involved in glucose metabolism and the enhancement of insulin
signaling pathways.[2]

Given that many natural products exert their antidiabetic effects through common pathways, it
is plausible that nimbocinone may act as an inhibitor of a-glucosidase or as a modulator of
peroxisome proliferator-activated receptor-gamma (PPARY).

Potential Signaling Pathways

While the specific signaling pathways modulated by nimbocinone have not been elucidated in
the available literature, a hypothetical pathway illustrating a potential mechanism of action for
an antidiabetic compound is presented below. This diagram showcases the insulin signaling
cascade, a common target for antidiabetic drugs.
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Mechanism of Action Studies:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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